Cas no 1423-10-5 (Fluorobenzene-d5)

Fluorobenzene-d5 (C6D5F) is a deuterated analog of fluorobenzene, where all five hydrogen atoms on the aromatic ring are replaced with deuterium. This isotopically labeled compound is widely used as a solvent and internal standard in nuclear magnetic resonance (NMR) spectroscopy due to its high isotopic purity (>99%) and minimal interference with proton signals. Its chemical stability and predictable splitting patterns make it valuable for structural elucidation and quantitative analysis in organic and pharmaceutical research. Fluorobenzene-d5 is also employed in mechanistic studies and as a tracer in kinetic experiments, offering enhanced precision in deuterium labeling applications.

Fluorobenzene-d5 structure

Product Name:Fluorobenzene-d5

CAS No:1423-10-5

MF:C₆H₅F

MW:101.133113622665

MDL:MFCD00000281

CID:146829

PubChem ID:24850530

Update Time:2025-05-27

Fluorobenzene-d5 Chemical and Physical Properties

Names and Identifiers

- Benzene-1,2,3,4,5-d5,6-fluoro-
- Fluorobenzene-d4
- d5-fluorobenzene
- DE825
- EINECS 215-831-6
- pentadeuterio-fluoro-benzene
- perdeuteriofluorobenzene
- FLUOROBENZENE-D5
- fluoro(2H5)benzene
- Benzene-d5, fluoro-
- (2H5)Phenyl fluoride
- (ISOTOPIC ENRICHMENT )
- 1-Fluoro(2,3,4,5,6-2H5)benzene
- Fluorobenzene-d598+atom%d
- FLUOROBENZENE-D5, 99 ATOM % D
- Fluorobenzene-D5 > 98.0 Atom % D
- Fluorobenzene-d5 98 atom % D, 99% (CP)
- DTXSID30162009
- J-007634
- 1,2,3,4,5-pentadeuterio-6-fluorobenzene
- HY-142106
- Fluorobenzene-d5, 98 atom % D, 99% (CP)
- 1423-10-5
- 1-fluoro(H)benzene
- D98729
- CS-0376198
- Pentadeuterofluorobenzene
- SCHEMBL1332086
- Benzene-1,2,3,4,5-d5, 6-fluoro-
- MFCD00000281
- 1-fluoro((2)H)benzene
- Fluorobenzene (D5, 98%)
- 1,2,3,4,5-pentadeuterio-6-fluoro-benzene
- 1-FLUORO((2)H?)BENZENE
- PYLWMHQQBFSUBP-RALIUCGRSA-N
- Fluorobenzene-d5
- MDL： MFCD00000281
- Inchi： 1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
- InChI Key： PYLWMHQQBFSUBP-RALIUCGRSA-N
- SMILES： FC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

Exact Mass: 101.06900
Monoisotopic Mass: 101.069
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 46.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Density: 1.078 g/mL at 25 °C
Melting Point: -42ºC
Boiling Point: 84.4 °C(lit.)
Flash Point: Fahrenheit: 8.6 ° f < br / > Celsius: -13 ° C < br / >
Refractive Index: n20/D 1.4651(lit.)
PSA: 0.00000
LogP: 1.82570
Solubility: Not determined

Fluorobenzene-d5 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H315-H319-H335
Warning Statement： P210-P261-P305+P351+P338
Hazardous Material transportation number：UN 2387
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S16; S26; S36
RTECS：DA0800000
Hazardous Material Identification：
Safety Term：S16;S29;S33;S7
Risk Phrases：R36/37/38

Fluorobenzene-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F588302-100mg	Fluorobenzene-d5	1423-10-5		100mg	$ 108.00	2023-09-07
TRC	F588302-250mg	Fluorobenzene-d5	1423-10-5		250mg	$ 210.00	2023-09-07
TRC	F588302-1g	Fluorobenzene-d5	1423-10-5		1g	$ 589.00	2023-09-07
TRC	F588302-5g	Fluorobenzene-d5	1423-10-5		5g	$1691.00	2023-05-18
Apollo Scientific	DE825-1g	Fluorobenzene-D5 > 98.0 Atom % D	1423-10-5	>98.0 Atom % D	1g	￡78.00	2022-04-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F924163-1g	Fluorobenzene-d5	1423-10-5	98 atom % D, 99% (CP)	1g	￥3,226.00	2022-10-10
abcr	AB258292-1 g	Fluorobenzene-d5, 98 atom%D; .	1423-10-5		1 g	€222.60	2023-07-20
abcr	AB258292-5 g	Fluorobenzene-d5, 98 atom%D; .	1423-10-5		5 g	€827.80	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	175803-1G	Fluorobenzene-d5	1423-10-5	99%	1g	¥1485.4	2023-05-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	175803-5G	Fluorobenzene-d5	1423-10-5	99%	5g	¥5086.36	2023-05-03